Cas no 20141-17-7 (4-Cyclohexene-1,2-dimethanol, cis-)

• Product Name: 4-Cyclohexene-1,2-dimethanol, cis-
• CAS No: 20141-17-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1391613
• PubChem ID: 11275057
• Update Time: 2025-11-02

4-Cyclohexene-1,2-dimethanol, cis- Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2-dimethanol, cis-
• 4-Cyclohexene-1,2-dimethanol, (1R,2S)-rel-
• FQCJBRVTYJVAEF-OCAPTIKFSA-N
• G54922
• AKOS024329606
• cis-1,6-dihydroxymethyl-3-cyclohexene
• cis-1,2-dihydroxymethylcyclohex-4-ene
• [(1R,6S)-6-(hydroxymethyl)cyclohex-3-en-1-yl]methanol
• (1R,2S)-CYCLOHEX-4-ENE-1,2-DIYLDIMETHANOL
• SCHEMBL8886944
• [(1S,6R)-6-(hydroxymethyl)cyclohex-3-en-1-yl]methanol
• 20141-17-7
• cis-4,5-bis-Hydroxymethylcyclohex-1-ene
• EN300-7644387
• DTXSID50460776

• Inchi： 1S/C8H14O2/c9-5-7-3-1-2-4-8(7)6-10/h1-2,7-10H,3-6H2/t7-,8+
• InChI Key： FQCJBRVTYJVAEF-OCAPTIKFSA-N
• SMILES： OC[C@H]1CC=CC[C@H]1CO

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 4-Cyclohexene-1,2-dimethanol, cis-

Comprehensive Overview of 4-Cyclohexene-1,2-dimethanol, cis- (CAS No. 20141-17-7)

4-Cyclohexene-1,2-dimethanol, cis- (CAS No. 20141-17-7) is a versatile organic compound widely utilized in the synthesis of specialty chemicals, pharmaceuticals, and advanced materials. Its unique structure, featuring a cyclohexene ring with two hydroxyl groups in the cis- configuration, makes it a valuable intermediate in organic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in green chemistry, sustainable materials, and bio-based polymers.

The growing demand for eco-friendly chemicals has propelled the relevance of 4-Cyclohexene-1,2-dimethanol, cis-. As consumers and manufacturers prioritize sustainability, this compound is being explored for its role in reducing carbon footprints. Its ability to serve as a building block for biodegradable plastics and non-toxic coatings aligns with global trends toward circular economies. Searches for "sustainable chemical alternatives" and "green synthesis intermediates" often highlight this compound as a promising candidate.

From a technical perspective, the cis- configuration of the hydroxyl groups in 4-Cyclohexene-1,2-dimethanol influences its reactivity and stereoselectivity in chemical reactions. This characteristic is particularly valuable in asymmetric synthesis, where precise control over molecular geometry is critical. Laboratories and pharmaceutical companies frequently investigate its use in chiral drug development, addressing common search queries like "chiral building blocks for pharmaceuticals" and "stereoselective synthesis techniques."

Another area of interest is the compound's role in advanced material science. With the rise of smart materials and nanotechnology, 4-Cyclohexene-1,2-dimethanol, cis- is being studied for its potential in creating high-performance polymers and composites. Its dual hydroxyl groups enable cross-linking reactions, enhancing material durability and flexibility. This aligns with trending searches such as "next-generation polymer additives" and "high-strength composite materials."

In analytical chemistry, CAS No. 20141-17-7 is often referenced for its spectroscopic properties. Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy studies of this compound provide insights into its molecular interactions and stability. Researchers searching for "NMR analysis of cyclohexene derivatives" or "IR spectra of diols" will find this compound a useful reference point.

Safety and handling of 4-Cyclohexene-1,2-dimethanol, cis- are also topics of frequent inquiry. While it is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its stability. Searches like "safe handling of diol compounds" and "storage conditions for hygroscopic chemicals" reflect user concerns in this area.

Looking ahead, the applications of 4-Cyclohexene-1,2-dimethanol, cis- are expected to expand further. Innovations in catalysis and enzymatic transformations may unlock new synthetic pathways, making it a key player in the future of industrial chemistry. As the scientific community continues to explore its potential, this compound will likely remain a focal point for research and development.